3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine

• IUPAC Name: 3-(4-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine
• InChI: InChI=1S/C12H14FN/c1-8-4-9(13)2-3-10(8)11-5-12(14,6-11)7-11/h2-4H,5-7,14H2,1H3
• InChI Key: SMXBYFHXYSHMHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C23CC(C2)(C3)N
• Molecular Formula: C12H14FN
• Molecular Weight: 191.24 g/mol
• CAS No.: 2287315-33-5

Description

“3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine” is a compound that belongs to the class of fluoro-substituted bicyclo[1.1.1]pentanes (F-BCPs). The core of this compound has been incorporated into the structure of the anti-inflammatory drug Flurbiprofen in place of the fluorophenyl ring.

Synthesis Analysis

After more than 20 years of trials, a practical scalable approach to fluoro-substituted bicyclo[1.1.1]pentanes (F-BCPs) has been developed. The synthetic approaches to the corresponding bridgehead-, gem-, and polyfluorinated derivatives had appeared, and these molecules possess significant value for medicinal chemistry purposes.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a bicyclo[1.1.1]pentane core, which is a highly strained and unique structural motif. The incorporation of a fluorine atom into organic compounds could dramatically alter the acidity/basicity of the neighboring functional groups.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are influenced by the presence of the fluorine atom. For instance, bridge-fluorination of amine 29 reduced its basicity even more - by more than one order of magnitude: pKa (29HCl) = 8.2 vs pKa (27HCl) = 6.5.

Physical and Chemical Properties Analysis

The physicochemical properties of fluoro-bicyclo[1.1.1]pentanes have been studied. The incorporation of a fluorine atom into organic compounds could dramatically alter the acidity/basicity of the neighboring functional groups.

Future Directions

The future directions for “3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine” and similar compounds lie in their potential applications in medicinal chemistry. The number of bicyclo[1.1.1]pentane-containing molecules is growing dramatically every year, indicating a promising future for these compounds in various aspects of chemistry, from medicinal chemistry to supramolecular chemistry.